![molecular formula C17H20N4OS B2405588 N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide CAS No. 878677-80-6](/img/structure/B2405588.png)
N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide
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Overview
Description
N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide is a useful research compound. Its molecular formula is C17H20N4OS and its molecular weight is 328.43. The purity is usually 95%.
BenchChem offers high-quality N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Medicinal Applications
The compound's synthesis methodologies and its analogs have been a significant area of study, aiming at developing new therapeutic agents. For example, the synthesis of imidazotetrazines, including temozolomide, involves the interaction of aminoimidazole carboxamide with alkyl isocyanates, leading to potential antitumor drugs (Wang et al., 1997). This synthesis route opens up possibilities for creating novel compounds with similar backbones for cancer treatment.
Anti-inflammatory and Analgesic Activities
Imidazothiazole derivatives, synthesized for investigating anti-inflammatory and analgesic activities, demonstrated significant biological activities. These studies highlight the potential of such compounds in developing new therapeutic agents for treating inflammation and pain (Soyer Can et al., 2021).
Antimicrobial and Antitubercular Activities
The compound and its derivatives have been explored for their antimicrobial activities. Novel arylazothiazole disperse dyes containing selenium, synthesized for polyester fibers, exhibited high antimicrobial activity against various pathogenic bacteria and fungi, suggesting their use in medical textiles and infection control (Khalifa et al., 2015).
Antiprotozoal Agents
Dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have shown significant antiprotozoal activities, suggesting their potential as novel treatments for diseases caused by protozoan parasites (Ismail et al., 2004).
Mechanism of Action Studies
Understanding the mechanism of action of such compounds is crucial for drug development. Research on 5-(3,3-dimethyl-1-triazeno)imidazole-4-carboxamide, a related compound, in mammalian cells provides insights into how these compounds interact with DNA and RNA, contributing to their therapeutic effects (Gerulath & Loo, 1972).
Mechanism of Action
Target of Action
Similar compounds have been found to targetProteinase-Activated Receptor-1 (PAR1) . PAR1 plays a crucial role in thrombin signaling and platelet activation, which are key processes in blood clotting and inflammation.
Mode of Action
Compounds with similar structures have been reported to act as antagonists to their targets
properties
IUPAC Name |
N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4OS/c1-11(2)13-5-3-12(4-6-13)9-14-10-20-17(23-14)21-16(22)15-18-7-8-19-15/h3-6,10-11H,7-9H2,1-2H3,(H,18,19)(H,20,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZUBENFUNVQCGW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=NCCN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.